Cas no 476482-61-8 (8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476482-61-8
• MF: C₁₆H₂₄N₆O₂
• MW: 332.400762557983
• CID: 6602183
• PubChem ID: 949919
• Update Time: 2025-10-31

8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SALOR-INT L218065-1EA
• 8-(4-ET-1-PIPERAZINYL)-3-ME-7-(2-ME-2-PROPENYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylallyl)-3,7-dihydro-1H-purine-2,6-dione
• 8-(4-ethylpiperazin-1-yl)-6-hydroxy-3-methyl-7-(2-methylprop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one
• 1H-Purine-2,6-dione, 8-(4-ethyl-1-piperazinyl)-3,7-dihydro-3-methyl-7-(2-methyl-2-propen-1-yl)-
• 8-(4-ethylpiperazino)-3-methyl-7-(2-methylallyl)xanthine
• Z238886744
• CHEMBL1578893
• MLS000114416
• BDBM60293
• HMS2260C22
• AKOS005490961
• CCG-22371
• 8-(4-ethyl-1-piperazinyl)-3-methyl-7-(2-methylprop-2-enyl)purine-2,6-dione
• 476482-61-8
• 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione
• AKOS000723249
• F1342-0082
• UPCMLD0ENAT5829993:001
• AB00428859-05
• SMR000091808
• cid_949919

• Inchi： 1S/C16H24N6O2/c1-5-20-6-8-21(9-7-20)15-17-13-12(22(15)10-11(2)3)14(23)18-16(24)19(13)4/h2,5-10H2,1,3-4H3,(H,18,23,24)
• InChI Key： KAIRTCIRXCCIBG-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC)CC1

Computed Properties

• Exact Mass: 332.19607403g/mol
• Monoisotopic Mass: 332.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 476482-61-8 and Product Name: 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound with the CAS number 476482-61-8 and the product name 8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including an ethylpiperazine moiety, a methyl group, and an isopropenyl substituent, which collectively contribute to its unique chemical and biological properties.

The ethylpiperazine moiety is particularly noteworthy as it is frequently found in pharmaceutical agents known for their interaction with central nervous system receptors. This structural feature suggests that the compound may exhibit properties relevant to neuropharmacology, potentially influencing pathways involving neurotransmitter modulation. The presence of a methyl group at the 3-position of the purine ring further enhances the compound's complexity, contributing to its potential for selective binding to biological targets. Additionally, the isopropenyl substituent at the 7-position introduces a degree of steric hindrance that can modulate the compound's pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of multitarget engagement in developing effective therapeutics. The molecular design of this compound aligns with this trend, as it integrates multiple pharmacophoric elements capable of interacting with distinct biological pathways. For instance, studies have shown that piperazine derivatives can serve as scaffolds for compounds targeting enzymes and receptors involved in inflammation and immune response. The specific arrangement of atoms in this compound may thus enable it to modulate multiple targets simultaneously, offering a synergistic therapeutic effect.

Moreover, the tetrahydro-purine core of this molecule is a well-documented scaffold in medicinal chemistry, known for its role in various pharmacological applications. The dione functionality at the 2 and 6 positions adds another layer of complexity, potentially influencing both the solubility and reactivity of the compound. These features collectively make this molecule a promising candidate for further investigation in medicinal chemistry.

In light of current research trends, there is growing interest in developing small molecules that can cross the blood-brain barrier (BBB) while maintaining high specificity for their target receptors. The structural features of this compound, particularly the ethylpiperazine moiety and the isopropenyl substituent, suggest that it may possess favorable properties for BBB penetration. This capability is crucial for treating neurological disorders, where intracerebral delivery of therapeutic agents is often required. Preliminary computational studies have indicated that modifications to the purine ring can enhance BBB penetration, making this compound an attractive candidate for further exploration.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to construct its complex structure with high precision. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been utilized to achieve the desired molecular architecture. The successful synthesis not only demonstrates the synthetic prowess but also opens avenues for exploring analogs with modified functional groups.

Evaluation of the pharmacological properties of this compound has revealed several intriguing findings. In vitro assays have shown potential activity against enzymes and receptors relevant to neurological disorders, such as dopamine receptors and serotonin transporters. These preliminary results are promising but require further validation through comprehensive pharmacological profiling. Additionally, studies on its metabolic stability and interaction with cytochrome P450 enzymes are essential to assess its potential for clinical translation.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known pharmacological agents, it may find utility in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The ability to modulate multiple targets simultaneously could provide advantages over existing treatments by offering a more holistic approach to therapy. However, it is important to note that these applications remain speculative at this stage and require rigorous preclinical testing before any clinical trials can be considered.

Future research directions include optimizing synthetic routes for scalability and exploring derivatives with enhanced pharmacological properties. Computational modeling techniques can play a crucial role in identifying structural modifications that improve binding affinity and reduce off-target effects. Additionally, integrating machine learning algorithms into drug discovery pipelines could accelerate the identification of promising analogs based on large datasets generated from high-throughput screening experiments.

In conclusion,8-(4-ethylpiperazin-1-yl)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a compelling example of how innovative molecular design can lead to novel therapeutics with significant potential benefits for patients suffering from various diseases. Its unique structural features position it as a valuable asset in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs through targeted molecular intervention.